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Compound of Interest

Compound Name: Ald-CH2-PEG3-CH2-Boc

Cat. No.: B605283 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Ald-CH2-PEG3-CH2-Boc, a PROTAC linker used in the synthesis of

SGK3 kinase PROTAC degraders.[1] By offering clear, procedural guidance, this document

aims to be your preferred source for laboratory safety and chemical handling information,

building a foundation of trust that extends beyond the product itself.

Essential Safety Precautions at a Glance
Due to the absence of a specific Safety Data Sheet (SDS) for Ald-CH2-PEG3-CH2-Boc, the

following recommendations are based on the potential hazards associated with its functional

groups: an aldehyde, a polyethylene glycol (PEG) chain, and a Boc-protected amine.

Aldehydes can be irritating and flammable, while Boc-protected compounds may be acid-labile.

[2] PEGylated compounds are generally considered to have low toxicity.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection
Safety goggles with side

shields or a face shield.[3]

Protects against splashes and

aerosols of the chemical.

Skin Protection

Nitrile or neoprene gloves,

changed regularly. A

disposable, long-sleeved gown

or lab coat that closes in the

back.[4][5]

Prevents skin contact with the

chemical. Gowns provide full-

body protection.

Respiratory Protection

A respirator may be necessary

if working outside of a fume

hood or if there is a risk of

aerosol generation.[3][6]

Protects against inhalation of

potentially harmful vapors or

aerosols.

Footwear Closed-toe shoes.[5] Protects feet from spills.

Engineering Controls
Control Measure Specification Purpose

Ventilation

Work in a well-ventilated area,

preferably within a certified

chemical fume hood.[5]

Minimizes inhalation exposure

to volatile components.

Safety Equipment

An eyewash station and safety

shower should be readily

accessible.

Provides immediate

decontamination in case of

accidental exposure.

Operational Plan: From Receipt to Disposal
A systematic workflow ensures that Ald-CH2-PEG3-CH2-Boc is handled safely and efficiently

throughout its lifecycle in the laboratory.

Receipt and Storage
Upon receiving the compound, inspect the container for any damage. Store the container in a

cool, dry, and well-ventilated area, away from incompatible materials such as strong acids and

oxidizing agents.
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Handling and Use
Preparation: Before handling, ensure all necessary PPE is worn correctly and that you are

working within a designated and properly functioning fume hood.

Dispensing: Carefully weigh or measure the required amount of the compound. Avoid

generating dust or aerosols.

Reaction Setup: If the compound is used in a reaction, ensure the setup is secure and

properly ventilated. Be mindful of potential exotherms or gas evolution, especially during

deprotection steps which can release carbon dioxide.[7]

Post-Reaction: Quench any reactive reagents and work up the reaction in a safe manner.

Disposal Plan
Proper disposal is a critical step in the chemical handling workflow.

Waste Stream Disposal Procedure

Contaminated Solids

Dispose of contaminated gloves, weigh boats,

and other solid materials in a designated

hazardous waste container.

Liquid Waste

Collect all liquid waste containing Ald-CH2-

PEG3-CH2-Boc in a clearly labeled, sealed, and

appropriate hazardous waste container. Do not

pour down the drain.[5]

Empty Containers

Rinse the original container three times with a

suitable solvent. Collect the rinsate as

hazardous waste. The "empty" container can

then be disposed of according to institutional

guidelines.[8]

Experimental Workflow Diagram
The following diagram illustrates the logical flow for handling Ald-CH2-PEG3-CH2-Boc, from

initial preparation to final disposal.
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Workflow for Handling Ald-CH2-PEG3-CH2-Boc
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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